Cas no 101925-47-7 (L-Norvaline amide hydrochloride)

• Product Name: L-Norvaline amide hydrochloride
• CAS No: 101925-47-7
• MF: C₅H₁₃ClN₂O
• MW: 152.622520208359
• MDL: MFCD00237404
• CID: 124801
• PubChem ID: 56777018
• Update Time: 2025-05-26

L-Norvaline amide hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-2-Aminopentanamide hydrochloride
• H-Nva-NH?·HCl
• H-Nva-NH₂ · HCl
• H-Nva-nh2hcl
• L-NORVALINE AMIDE HYDROCHLORIDE
• Pentanamide, 2-amino-,hydrochloride (1:1), (2S)-
• (2S)-2-aminopentanamide,hydrochloride
• H-Nva-NH2
• L-Nva-NH2·HCl
• NORVALINE-NH2 HCL
• (2S)-2-aMinopentanaMide
• L-2-AMINOVALERIC ACID AMIDE HCL
• L-2-Aminovaleric acid amide hydrochloride
• Pentanamide, 2-amino-, hydrochloride (1:1), (2S)-
• (s)-norvaline amide hydrochloride
• CS-0120151
• H-Nva-NH2 hydrochloride
• (2S)-2-aminopentanamide hydrochloride
• norvalineamide hydrochloride
• DTXSID70718488
• L-norvalinamide-HCl
• L-2-Aminovaleric acid amide HCl
• BS-19133
• Pentanamide,2-amino-,hydrochloride(1:1),(2S)-
• EN300-206210
• SCHEMBL4277209
• BKHOLEXUVFOVRH-WCCKRBBISA-N
• H-Nva-NH HCl
• AKOS016842756
• L-Norvalinamide--hydrogen chloride (1/1)
• S-101925-47-7
• (2S)-2-aminopentanamide;hydrochloride
• A897008
• H-NVA-NH2 HCL
• 101925-47-7
• MFCD00237404
• L-Norvalinamide hydrochloride (1:1)
• L-Norvaline amide hydrochloride99%
• G84062
• DB-309127
• L-Norvalinamide hydrochloride
• L-Norvaline amide hydrochloride

• MDL： MFCD00237404
• Inchi： 1S/C5H12N2O.ClH/c1-2-3-4(6)5(7)8;/h4H,2-3,6H2,1H3,(H2,7,8);1H/t4-;/m0./s1
• InChI Key： BKHOLEXUVFOVRH-WCCKRBBISA-N
• SMILES： Cl.O=C([C@H](CCC)N)N

Computed Properties

• Exact Mass: 152.07200
• Monoisotopic Mass: 152.0716407g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 3
• Complexity: 82.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.11000
• LogP: 1.80170

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Norvaline amide hydrochloride

Comprehensive Overview of L-Norvaline amide hydrochloride (CAS No. 101925-47-7): Properties, Applications, and Research Insights

L-Norvaline amide hydrochloride (CAS No. 101925-47-7) is a specialized organic compound widely recognized for its role in peptide synthesis and biochemical research. This derivative of L-Norvaline, a non-proteinogenic amino acid, is particularly valued for its stability and solubility in aqueous solutions due to the hydrochloride salt form. Researchers and industries frequently utilize this compound as a building block in the development of novel peptides, enzyme inhibitors, and pharmaceutical intermediates. Its molecular structure, featuring an amide group and a charged hydrochloride moiety, enhances its reactivity in coupling reactions, making it indispensable in modern synthetic chemistry.

The growing interest in L-Norvaline derivatives aligns with trends in personalized medicine and nutraceuticals. For instance, L-Norvaline amide hydrochloride has been explored in studies targeting metabolic disorders, owing to its potential modulation of arginase activity—a key enzyme in urea cycle regulation. Online searches for "L-Norvaline benefits" or "peptide synthesis reagents" often highlight this compound's relevance. Additionally, its compatibility with solid-phase peptide synthesis (SPPS) techniques has made it a staple in laboratories focusing on drug discovery and bioconjugation.

From a technical perspective, CAS No. 101925-47-7 exhibits a molecular weight of 166.63 g/mol and a purity typically exceeding 98%, as confirmed by HPLC analysis. The compound’s crystalline form and hygroscopic nature necessitate proper storage under inert conditions. Recent advancements in green chemistry have also spurred interest in optimizing its synthesis to reduce environmental impact, addressing queries like "sustainable amino acid derivatives"—a trending topic among academic and industrial circles.

In the context of biomedical applications, L-Norvaline amide hydrochloride has shown promise in preclinical studies for modulating nitric oxide pathways, a hotspot in cardiovascular and neurological research. This aligns with frequent searches for "amino acids in neuroprotection" or "peptide-based therapeutics." Furthermore, its role in enhancing the bioavailability of peptide drugs underscores its importance in formulations targeting chronic diseases, a sector experiencing exponential growth.

To ensure optimal performance in experiments, handling protocols for L-Norvaline amide hydrochloride emphasize avoiding prolonged exposure to moisture and high temperatures. Analytical techniques such as NMR and mass spectrometry are routinely employed to verify its structural integrity. As the demand for high-purity biochemicals rises, suppliers increasingly prioritize certifications like ISO and GMP compliance, responding to user concerns about "quality control in research chemicals."

In summary, L-Norvaline amide hydrochloride (CAS No. 101925-47-7) represents a critical tool at the intersection of chemistry and life sciences. Its versatility in synthesis, coupled with emerging therapeutic applications, positions it as a compound of enduring significance. Future research may further unlock its potential in precision medicine and biomaterials engineering, reinforcing its status as a cornerstone in scientific innovation.